C(14a)-Homo-27-nor-5α-gammacer-13-ene-3,21-dione
C(14a)-Homo-27-nor-5α-gammacer-13-ene-3,21-dione
Brand Name:
Vulcanchem
CAS No.:
18070-11-6
VCID:
VC0100096
InChI:
InChI=1S/C30H46O2/c1-26(2)21-10-8-19-18-28(5)15-12-22-27(3,4)25(32)14-17-30(22,7)23(28)11-9-20(19)29(21,6)16-13-24(26)31/h21-23H,8-18H2,1-7H3/t21-,22-,23-,28-,29+,30-/m0/s1
SMILES:
CC1(C2CCC3=C(C2(CCC1=O)C)CCC4C(C3)(CCC5C4(CCC(=O)C5(C)C)C)C)C
Molecular Formula:
C30H46O2
Molecular Weight:
438.7 g/mol
C(14a)-Homo-27-nor-5α-gammacer-13-ene-3,21-dione
CAS No.: 18070-11-6
Main Products
VCID: VC0100096
Molecular Formula: C30H46O2
Molecular Weight: 438.7 g/mol
| CAS No. | 18070-11-6 |
|---|---|
| Product Name | C(14a)-Homo-27-nor-5α-gammacer-13-ene-3,21-dione |
| Molecular Formula | C30H46O2 |
| Molecular Weight | 438.7 g/mol |
| IUPAC Name | (3S,6R,11R,12S,16S,21R)-3,7,7,11,16,20,20-heptamethylpentacyclo[13.8.0.03,12.06,11.016,21]tricos-1(15)-ene-8,19-dione |
| Standard InChI | InChI=1S/C30H46O2/c1-26(2)21-10-8-19-18-28(5)15-12-22-27(3,4)25(32)14-17-30(22,7)23(28)11-9-20(19)29(21,6)16-13-24(26)31/h21-23H,8-18H2,1-7H3/t21-,22-,23-,28-,29+,30-/m0/s1 |
| Standard InChIKey | CDCKBLNAQWOFID-ANVBBVGYSA-N |
| Isomeric SMILES | C[C@@]12CC[C@@H]3[C@@]([C@H]1CCC4=C(C2)CC[C@@H]5[C@@]4(CCC(=O)C5(C)C)C)(CCC(=O)C3(C)C)C |
| SMILES | CC1(C2CCC3=C(C2(CCC1=O)C)CCC4C(C3)(CCC5C4(CCC(=O)C5(C)C)C)C)C |
| Canonical SMILES | CC1(C2CCC3=C(C2(CCC1=O)C)CCC4C(C3)(CCC5C4(CCC(=O)C5(C)C)C)C)C |
| PubChem Compound | 24980706 |
| Last Modified | Nov 11 2021 |
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